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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B3420838

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol, an eight-carbon secondary alcohol, is a molecule of significant interest across
various scientific disciplines, including flavor and fragrance chemistry, materials science, and
as a potential biofuel component. Its specific physicochemical characteristics govern its
behavior in different matrices and applications. This technical guide provides an in-depth
overview of the core physicochemical properties of 3-Octanol, complete with experimental
methodologies and a structured data presentation.

Physicochemical Properties of 3-Octanol

The following table summarizes the key physicochemical properties of 3-Octanol, compiled
from various reliable sources.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3420838?utm_src=pdf-interest
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

CsH1s0

Molecular Weight 130.23 g/mol [1][2]
Appearance Colorless liquid[1][3]
Odor Earthy, mushroom, herbal, nutty[1][4]
- , 173-176 °C at 760 mmHg[1][4][5][6][71[81[9][10]
Boiling Point
[11][12]
Melting Point -45 °C[1][4][5]06108][13]
) 0.817-0.824 g/cm?3 at 25 °C[1][3][5][6][7][9][10]
Density

[11]

Solubility in Water

1.252 - 1.5 g/L at 25 °C[13][14][15]

Solubility in Solvents

Soluble in alcohol and ether[1][5]

Vapor Pressure

~1 mmHg at 20 °C[7][9][10][13][16]

Vapor Density

~4.5 (air = 1)[4][7][O][10][14][16]

Refractive Index

1.425-1.429 at 20 °C[1][4][6][7][O[10][11][12]
[13][16][17]

Flash Point 65.56 - 68 °C (150 - 154.4 °F)[4][6][8][9][13][18]
LogP (o/w) 2.721 (estimated)[4]
CAS Number 589-98-0[1]

Experimental Protocols

The determination of the physicochemical properties of 3-Octanol relies on established
laboratory techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is the distillation method.
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» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o A sample of 3-Octanol is placed in the distillation flask along with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The heating mantle is turned on, and the liquid is heated gradually.

o The temperature is recorded when the liquid begins to boil and a steady stream of
distillate is collected in the receiving flask. This temperature is the boiling point.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a substance
like 3-Octanol, which is a liquid at room temperature, this would be its freezing point.

o Apparatus: Test tube, thermometer, cooling bath (e.g., ice-salt mixture).

e Procedure:

[e]

A sample of 3-Octanol is placed in a test tube.

o Athermometer is immersed in the liquid.

o The test tube is placed in a cooling bath and the sample is stirred gently.
o The temperature is monitored as the liquid cools and begins to solidify.

o The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded. The melting point is the temperature at which the solid and
liquid phases are in equilibrium.

Determination of Density

Density is the mass per unit volume of a substance.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/product/b3420838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Pycnometer (a specific gravity bottle), analytical balance.
e Procedure:
o The empty pycnometer is weighed accurately.

o The pycnometer is filled with 3-Octanol, ensuring no air bubbles are trapped, and
weighed again.

o The pycnometer is then emptied, cleaned, dried, and filled with a reference substance of
known density (e.g., distilled water) and weighed.

o The density of 3-Octanol is calculated using the formula: Density = (mass of 3-Octanol /
mass of water) * density of water.

Determination of Solubility in Water

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.

o Apparatus: Test tubes, graduated pipettes, vortex mixer, analytical balance.

e Procedure:

[e]

A known volume of distilled water is placed in a series of test tubes.
o Increasingly larger, precisely measured amounts of 3-Octanol are added to the test tubes.

o The test tubes are sealed and agitated vigorously using a vortex mixer until saturation is
reached.

o The solutions are allowed to stand until any undissolved 3-Octanol separates.

o The concentration of 3-Octanol in the aqueous phase of the saturated solution is then
determined, often by gas chromatography, to establish the solubility limit.

Determination of Refractive Index
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The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

o Apparatus: Abbe refractometer, constant temperature water bath.

e Procedure:

[¢]

The refractometer is calibrated using a standard of known refractive index.

o The temperature of the refractometer prisms is maintained at a constant temperature (e.g.,
20 °C) using the water bath.

o Afew drops of 3-Octanol are placed on the surface of the prism.
o The prism is closed, and the light source is adjusted.

o The eyepiece is adjusted until the dividing line between the light and dark fields is sharp
and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Determination of Flash Point

The flash point is the lowest temperature at which a volatile substance can vaporize to form an
ignitable mixture with air.

o Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.

o Procedure (Closed-Cup):

o

The sample cup is filled with 3-Octanol to the marked level.

[e]

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

o

At regular temperature intervals, an ignition source is introduced into the vapor space
above the liquid.

o

The flash point is the lowest temperature at which a brief flash is observed.
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Visualizations

The following diagram illustrates a generalized workflow for the determination of the
physicochemical properties of a liquid organic compound such as 3-Octanol.
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Y
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Figure 1. General workflow for determining physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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